Cas no 64917-83-5 (Schisantherin E)
Schisantherin e is a natural compound
Schisantherin E structure
Schisantherin E Properties
Names and Identifiers
-
- Dibenzo[a,c]cyclooctene-3,7,8-triol,5,6,7,8-tetrahydro-1,2,10,11,12-pentamethoxy-6,7-dimethyl-, 8-benzoate,(6S,7S,8S)-
- Schisantherin E
- Schizantherin-E
- Schisantherin-E
- Schizantherin E
- (6S,7S,8S)-5,6,7,8-Tetrahydro-1,2,10,11,12-pentamethoxy-6,7-dimethyldibenzo[a,c]cyclooctene-3,7,8-triol 8-benzoate
- [(9S)-9,14-Dihydroxy-3,4,5,15,16-pentamethoxy-9,10-dimethyl-8-tricyclo[10.4.0.02,7]hexadeca-1(16),2,
- CHEMBL4203313
- 64917-83-5
- HY-N0860
- CS-3668
- [(8S,9S,10S)-9,14-dihydroxy-3,4,5,15,16-pentamethoxy-9,10-dimethyl-8-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl] benzoate
- FS-7149
- DA-77753
- (5S)-6alpha,7beta-Dimethyl-1,2,3,11,12-pentamethoxy(5,6,7,8-tetrahydrodibenzo[a,c]cyclooctene)-5alpha,6beta,10-triol 5-benzoate
- (8S,9S,10S)-9,14-dihydroxy-3,4,5,15,16-pentamethoxy-9,10-dimethyltricyclo[10.4.0.0(2),?]hexadeca-1(12),2(7),3,5,13,15-hexaen-8-yl benzoate
- +Expand
-
- ZNXDFTKQSCEJGE-DSASHONVSA-N
- 1S/C30H34O9/c1-16-13-18-14-20(31)24(35-4)26(37-6)22(18)23-19(15-21(34-3)25(36-5)27(23)38-7)28(30(16,2)33)39-29(32)17-11-9-8-10-12-17/h8-12,14-16,28,31,33H,13H2,1-7H3/t16-,28-,30-/m0/s1
- O([H])[C@]1(C([H])([H])[H])[C@]([H])(C2=C([H])C(=C(C(=C2C2=C(C(=C(C([H])=C2C([H])([H])[C@]1([H])C([H])([H])[H])O[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O
Computed Properties
- 538.220283g/mol
- 0
- 4.8
- 2
- 9
- 8
- 538.220283g/mol
- 538.220283g/mol
- 113Ų
- 39
- 803
- 0
- 3
- 0
- 0
- 0
- 1
- 538.6
Experimental Properties
- 4.94350
- 112.91000
- 692.2±55.0 °C at 760 mmHg
- 222 - 224°C
- 0.0±2.3 mmHg at 25°C
- 223.1±25.0 °C
- Insuluble (7.5E-3 g/L) (25 ºC),
- Powder
- 1.30±0.1 g/cm3 (20 ºC 760 Torr),
Schisantherin E Price
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Schisantherin E Related Literature
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Kailash Prasad Prajapati,Bibin Gnanadhason Anand,Masihuzzaman Ansari,Mayur Temgire,Ashu Bhan Tiku,Karunakar Kar Nanoscale, 2022,14, 8649-8662
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Małgorzata Bołt,Aleksandra Mermela,Kamil Hanek,Patrycja Żak Chem. Commun., 2023,59, 956-959
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Liang Wang,Jian-Wei Wang,Ai-jun Cui,Xiao-Xiao Cai,Yan Wan,Qun Chen,Ming-Yang He,Wei Zhang RSC Adv., 2013,3, 9219-9222
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Phillip J. Milnes,Mireya L. McKee,Jonathan Bath,Lijiang Song,Eugen Stulz,Andrew J. Turberfield,Rachel K. O'Reilly Chem. Commun., 2012,48, 5614-5616
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Yizhu Xie Nanoscale, 2019,11, 14392-14399
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Meng-Jie Zhang,Meng-Yun Liang,Shao-Chen Yang,Xian-Bin Ma,Shu-Cheng Wan,Qi-Chao Yang,Shuo Wang,Zhigang Xu,Zhi-Jun Sun Chem. Commun., 2023,59, 932-935
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Rafel Cabot,Christopher A. Hunter Org. Biomol. Chem., 2010,8, 1943-1950
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10. Discovery of novel JAK2 and EGFR inhibitors from a series of thiazole-based chalcone derivatives†Kamonpan Sanachai,Thitinan Aiebchun,Panupong Mahalapbutr,Supaphorn Seetaha,Lueacha Tabtimmai,Phornphimon Maitarad,Iakovos Xenikakis,Athina Geronikaki,Kiattawee Choowongkomon RSC Med. Chem., 2021,12, 430-438
64917-83-5 (Schisantherin E) Related Products
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